4-Hydroxy-Teriflunomide
4-Hydroxy-Teriflunomide
Brand Name:
Vulcanchem
CAS No.:
1058722-45-4
VCID:
VC0042920
InChI:
InChI=1S/C12H9F3N2O3/c13-12(14,15)7-1-3-8(4-2-7)17-11(20)9(5-16)10(19)6-18/h1-4,18-19H,6H2,(H,17,20)/b10-9-
SMILES:
C1=CC(=CC=C1C(F)(F)F)NC(=O)C(=C(CO)O)C#N
Molecular Formula:
C12H9F3N2O3
Molecular Weight:
286.21
4-Hydroxy-Teriflunomide
CAS No.: 1058722-45-4
Reference Standards
VCID: VC0042920
Molecular Formula: C12H9F3N2O3
Molecular Weight: 286.21
CAS No. | 1058722-45-4 |
---|---|
Product Name | 4-Hydroxy-Teriflunomide |
Molecular Formula | C12H9F3N2O3 |
Molecular Weight | 286.21 |
IUPAC Name | (Z)-2-cyano-3,4-dihydroxy-N-[4-(trifluoromethyl)phenyl]but-2-enamide |
Standard InChI | InChI=1S/C12H9F3N2O3/c13-12(14,15)7-1-3-8(4-2-7)17-11(20)9(5-16)10(19)6-18/h1-4,18-19H,6H2,(H,17,20)/b10-9- |
Standard InChIKey | WHYQOFDUXDGMTM-KTKRTIGZSA-N |
SMILES | C1=CC(=CC=C1C(F)(F)F)NC(=O)C(=C(CO)O)C#N |
Synonyms | (2Z)-2-Cyano-3,4-dihydroxy-N-[4-(trifluoromethyl)phenyl]-2-butenamide |
Last Modified | Aug 20 2021 |
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